Cas no 219944-39-5 (Isoescin Ia)
Isoescin IA is a triterpenoid saponin isolated from Aesculus chinensis seeds Isoescin IA has anti HIV-1 protease activity

Isoescin Ia structure
Product Name:Isoescin Ia
CAS No:219944-39-5
Molecular Formula:C55H86O24
Molecular Weight:1131.2570
MDL:MFCD12031629
CID:830584
PubChem ID:6476032
Isoescin Ia Properties
Names and Identifiers
-
- isoescin Ia
- Aescin C
- (3β,16α,21β,22α)-28-(acetyloxy)-16,22,24-trihyd
- (3β,16α,21β,22α)-28-Acetoxy-16,22,24-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl β-D-glucopyranosyl-(1->2)-[β-D-glucopyranosyl-(1-> 4)]-β-D-glucopyranosiduronic acid
- 2-butenoic acid, 2-methyl-, (3β,16α,21β,22α)-28-(acetyloxy)-3-[[O-β-D-glucopyranosyl-(1-> 2)-O-[β-D-glucopyranosyl-(1->4)]-β-D-glucopyranuronosyl]oxy]-16,22,24-trihydroxyolean-12-en-21-yl ester, (2E)-
- Escin IVa
- (3beta,4beta,16alpha,21beta,22alpha)-28-(Acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-yl O-beta-D-glucopyranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-4)]-beta-D-glucopyranosiduronic acid
- (2S,3S,4S,5R,6R)-6-[[(3S,4R,4Ar,6aR,6bS,8S,8aR,9R,10R,12aS,14aR,14bR)-8a-(acetyloxymethyl)-8,9-dihyd
- 8V9S680B81
- isoescine Ia
- 9069AF
- Isoescin ia (constituent of horse chestnut) [DSC]
- Q27271071
- D85118
- MS-31998
- CHEMBL500473
- HY-N0556
- 219944-39-5
- UNII-8V9S680B81
- beta-D-Glucopyranosiduronic acid, (3beta,4beta,16alpha,21beta,22alpha)-28-(acetyloxy)-16,22,23-trihydroxy-21-(((2E)-2-methyl-1-oxo-2-buten-1-yl)oxy)olean-12-en-3-yl o-beta-D-glucopyranosyl-(1->2)-O-(beta-D-glucopyranosyl-(1->4))-
- CS-0009083
- .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,4.BETA.,16.ALPHA.,21.BETA.,22.ALPHA.)-28-(ACETYLOXY)-16,22,23-TRIHYDROXY-21-(((2E)-2-METHYL-1-OXO-2-BUTEN-1-YL)OXY)OLEAN-12-EN-3-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->2)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->4))-
- AKOS040758657
- 1ST170457
- 2-Butenoic acid, 2-methyl-, (3.beta.,4.beta.,16.alpha.,21.beta.,22.alpha.)-28-(acetyloxy)-3-[[O-.beta.-D-glucopyranosyl-(1->2)-O-[.beta.-D-glucopyranosyl-(1->4)]-.beta.-D-glucopyranuronosyl]oxy]-16,22,23-trihydroxyolean-12-en-21-yl ester, (2E)-
- Isoescin ia (constituent of horse chestnut)
- Escin IVb
- Aescin D
-
- MDL: MFCD12031629
- InChIKey: YOSIWGSGLDDTHJ-IVKVKCDBSA-N
- Inchi: 1S/C55H86O24/c1-10-23(2)46(71)79-44-43(68)55(22-72-24(3)59)26(17-50(44,4)5)25-11-12-30-51(6)15-14-32(52(7,21-58)29(51)13-16-53(30,8)54(25,9)18-31(55)60)75-49-41(77-48-38(66)36(64)34(62)28(20-57)74-48)39(67)40(42(78-49)45(69)70)76-47-37(65)35(63)33(61)27(19-56)73-47/h10-11,26-44,47-49,56-58,60-68H,12-22H2,1-9H3,(H,69,70)/b23-10+/t26-,27+,28+,29+,30+,31+,32-,33+,34+,35-,36-,37+,38+,39-,40-,41+,42-,43-,44-,47-,48-,49+,51-,52+,53+,54+,55-/m0/s1
- SMILES: O([H])[C@]1([H])C([H])([H])[C@]2(C([H])([H])[H])C(=C([H])C([H])([H])[C@]3([H])[C@@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])([C@](C([H])([H])[H])(C([H])([H])O[H])[C@]4([H])C([H])([H])C([H])([H])[C@]32C([H])([H])[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C(=O)O[H])O2)O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])[C@]2([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])([C@@]([H])([C@@]21C([H])([H])OC(C([H])([H])[H])=O)O[H])OC(/C(=C(\[H])/C([H])([H])[H])/C([H])([H])[H])=O
Computed Properties
- Exact Mass: 1130.550904g/mol
- Surface Charge: 0
- XLogP3: 0.1
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 24
- Rotatable Bond Count: 16
- Monoisotopic Mass: 1130.550904g/mol
- Monoisotopic Mass: 1130.550904g/mol
- Topological Polar Surface Area: 388Ų
- Heavy Atom Count: 79
- Complexity: 2300
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 27
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 1131.3
Experimental Properties
- Refractive Index: 1.627
- Boiling Point: 1148.1°C at 760 mmHg
- Flash Point: 314.1°C
- Color/Form: Powder
- Density: 1.46
Isoescin Ia Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C4WG-1mg |
(3beta,4beta,16alpha,21beta,22alpha)-28-(Acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-yl O-beta-D-glucopyranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-4)]-beta-D-glucopyranosiduronic acid |
219944-39-5 | 98% | 1mg |
$268.00 | ||
A2B Chem LLC | AF65424-1mg |
(3beta,4beta,16alpha,21beta,22alpha)-28-(Acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-yl O-beta-D-glucopyranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-4)]-beta-D-glucopyranosiduronic acid |
219944-39-5 | 98% | 1mg |
$131.00 | ||
Aaron | AR00C54S-10mg |
(3beta,4beta,16alpha,21beta,22alpha)-28-(Acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-yl O-beta-D-glucopyranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-4)]-beta-D-glucopyranosiduronic acid |
219944-39-5 | 10mg |
$407.00 | |||
Ambeed | A1006075-1mg |
(2S,3S,4S,5R,6R)-6-(((3S,4S,4aR,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-8a-(Acetoxymethyl)-8,9-dihydroxy-4-(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-(((E)-2-methylbut-2-enoyl)oxy)-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl)oxy)-4-hydroxy-3,5-bis(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid |
219944-39-5 | 95% | 1mg |
$179.0 | ||
ChemFaces | CFN90932-20mg |
Isoescin IA |
219944-39-5 | >=98% | 20mg |
$288 | ||
ChemScence | CS-0009083-5mg |
Isoescin IA |
219944-39-5 | 98.89% | 5mg |
$343.0 | 2022-04-27 | |
Chengdu Biopurify Phytochemicals Ltd | BP0779-20mg |
Isoescin IA |
219944-39-5 | 98% | 20mg |
$290 | 2023-09-20 | |
eNovation Chemicals LLC | Y1313039-5mg |
(3beta,4beta,16alpha,21beta,22alpha)-28-(Acetyloxy)-16,22,23-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-yl O-beta-D-glucopyranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-4)]-beta-D-glucopyranosiduronic acid |
219944-39-5 | 98% | 5mg |
$280 | 2024-06-06 | |
MedChemExpress | HY-N0556-5mg |
Isoescin IA |
219944-39-5 | 98.90% | 5mg |
¥3430 | 2024-04-19 | |
PhytoLab | 83862-50mg |
Isoescin IA |
219944-39-5 | ≥ 85.0 % | 50mg |
€1318.5 |
Isoescin Ia Suppliers
CHENG DOU NA KE LI Biotechnology Co., Ltd.
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:219944-39-5)Isoescin Ia

Purity:99%/99%/99%
Quantity:10mg/25mg/1ml
Price($):221.0/331.0/234.0